Cas no 1314744-34-7 (2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine)

• Product Name: 2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine
• CAS No: 1314744-34-7
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 6321990
• PubChem ID: 82290487
• Update Time: 2025-10-29

2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine
• 1314744-34-7
• EN300-1968076

• Inchi： 1S/C10H13Cl2NO/c1-10(2,13)7-4-6(11)5-8(12)9(7)14-3/h4-5H,13H2,1-3H3
• InChI Key： RKFXEOVYSKHTPS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C(C)(C)N)Cl

Computed Properties

• Exact Mass: 233.0374194g/mol
• Monoisotopic Mass: 233.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine

Exploring the Properties and Applications of 2-(3,5-Dichloro-2-Methoxyphenyl)Propan-2-Amine (CAS No. 1314744-34-7)

In the realm of organic chemistry, 2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine (CAS No. 1314744-34-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its dichloro-substituted phenyl ring and tertiary amine moiety, serves as a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₀H₁₃Cl₂NO, highlights a balance of lipophilicity and reactivity, making it a subject of interest for drug discovery and material science.

Recent trends in scientific literature emphasize the growing demand for halogenated aromatic amines, particularly those with methoxy groups, as building blocks for bioactive molecules. Researchers are actively investigating CAS 1314744-34-7 for its potential role in developing novel central nervous system (CNS) therapeutics, given its structural resemblance to known pharmacophores. The compound's electron-rich aromatic system and sterically hindered amine contribute to its unique interactions with biological targets, a topic frequently searched in academic databases.

From a synthetic chemistry perspective, 2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine offers intriguing possibilities for catalyzed coupling reactions and asymmetric synthesis. Its ortho-methoxy substitution pattern has been shown to influence regioselectivity in palladium-catalyzed transformations, a hot topic in green chemistry forums. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%) in commercial samples, addressing a common quality concern among purchasers.

The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in exploring prodrug strategies—a trending subject in medicinal chemistry circles. Computational studies of 1314744-34-7 reveal interesting molecular docking properties with several enzyme families, sparking discussions in computational chemistry communities about its potential as a scaffold for kinase inhibitors.

Industrial applications of 2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine extend to advanced material synthesis, where its aromatic system contributes to the development of liquid crystal intermediates and photoactive compounds. The electron-withdrawing chlorine atoms and electron-donating methoxy group create a push-pull electronic effect that's valuable in designing organic semiconductors, aligning with current renewable energy research priorities.

Environmental considerations regarding halogenated compounds have led to increased interest in the biodegradation pathways of molecules like CAS 1314744-34-7. Recent studies focus on microbial degradation of such structures, addressing sustainability concerns frequently raised in chemical industry forums. The compound's logP value and water solubility profile make it a relevant case study in environmental fate modeling discussions.

Quality control protocols for 2-(3,5-dichloro-2-methoxyphenyl)propan-2-amine typically involve rigorous spectroscopic characterization and chromatographic purity assessment. The pharmaceutical industry's growing emphasis on genotoxic impurity control has made proper characterization of such intermediates crucial, as reflected in recent regulatory guidance documents and industry white papers.

Future research directions for 1314744-34-7 may explore its potential in multicomponent reactions and as a precursor for heterocyclic compounds. The compound's structural features position it well for developing new synthetic methodologies, particularly in the context of atom-economical transformations—a key focus area in modern synthetic organic chemistry.